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Compound of Interest

Compound Name:
1-Quinolin-5-yl-methylamine

hydrochloride

Cat. No.: B1396418 Get Quote

The Strategic Importance of a Multi-Pronged
Approach
No single method can definitively establish the specificity of a compound.[6][7] A robust

evaluation relies on the convergence of evidence from orthogonal techniques. Our strategy will

follow a logical progression from broad, high-throughput methods to more focused,

physiologically relevant assays.
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Cell Culture

Compound Treatment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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